Cas no 1534467-43-0 (5-Bromo-1-chloro-3-(chloromethyl)-2-fluorobenzene)

• Product name: 5-Bromo-1-chloro-3-(chloromethyl)-2-fluorobenzene
• CAS No: 1534467-43-0
• MF: C₇H₄BrCl₂F
• MW: 257.915062904358
• CID: 5834001
• PubChem ID: 83402073

5-Bromo-1-chloro-3-(chloromethyl)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-chloro-3-(chloromethyl)-2-fluorobenzene
• AT34743
• EN300-6526748
• 1534467-43-0

• Inchi： 1S/C7H4BrCl2F/c8-5-1-4(3-9)7(11)6(10)2-5/h1-2H,3H2
• InChI Key： IAWIRPWKAFHBFS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(CCl)C=1)F)Cl

Computed Properties

• Exact Mass: 255.88575g/mol
• Monoisotopic Mass: 255.88575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Additional information on 5-Bromo-1-chloro-3-(chloromethyl)-2-fluorobenzene

Introduction to 5-Bromo-1-chloro-3-(chloromethyl)-2-fluorobenzene (CAS No. 1534467-43-0)

5-Bromo-1-chloro-3-(chloromethyl)-2-fluorobenzene, with the CAS number 1534467-43-0, is a multifunctional halogenated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its bromine, chlorine, and fluorine substituents, which confer it with a high degree of reactivity and versatility.

The molecular structure of 5-Bromo-1-chloro-3-(chloromethyl)-2-fluorobenzene consists of a benzene ring substituted with bromine at the 5-position, chlorine at the 1-position, and a chloromethyl group at the 3-position, along with a fluorine atom at the 2-position. This arrangement of substituents imparts specific electronic and steric effects that influence the compound's reactivity and stability. The presence of multiple halogen atoms also makes it an attractive starting material for various synthetic transformations.

In the realm of pharmaceutical research, 5-Bromo-1-chloro-3-(chloromethyl)-2-fluorobenzene has shown promise as an intermediate in the synthesis of novel drug candidates. Its halogenated nature allows for a wide range of functional group manipulations, enabling chemists to introduce diverse substituents that can modulate the biological activity of the final products. For instance, recent studies have explored its use in the development of anticancer agents and antiviral compounds. The ability to fine-tune the electronic properties of the molecule through substitution reactions makes it a valuable tool in medicinal chemistry.

Beyond pharmaceutical applications, 5-Bromo-1-chloro-3-(chloromethyl)-2-fluorobenzene has found utility in materials science. Its multifunctional nature allows it to serve as a building block for the synthesis of advanced polymers and materials with tailored properties. For example, researchers have utilized this compound to create polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in industries such as electronics, automotive, and aerospace, where high-performance materials are essential.

In organic synthesis, 5-Bromo-1-chloro-3-(chloromethyl)-2-fluorobenzene is valued for its versatility as a synthetic intermediate. The presence of multiple reactive sites enables chemists to perform a variety of transformations, including nucleophilic substitution reactions, cross-coupling reactions, and electrophilic aromatic substitutions. These reactions can be used to construct complex molecular architectures with high efficiency and selectivity. Recent advancements in catalytic methods have further expanded the scope of synthetic transformations that can be performed using this compound.

The environmental impact of halogenated compounds is an important consideration in their use and disposal. Research into the environmental fate and toxicity of 5-Bromo-1-chloro-3-(chloromethyl)-2-fluorobenzene is ongoing to ensure its safe handling and application. Studies have shown that proper waste management practices can minimize any potential environmental risks associated with this compound.

In conclusion, 5-Bromo-1-chloro-3-(chloromethyl)-2-fluorobenzene (CAS No. 1534467-43-0) is a versatile halogenated aromatic compound with significant potential in pharmaceuticals, materials science, and organic synthesis. Its unique chemical properties make it an invaluable tool for researchers seeking to develop novel compounds and materials with tailored functionalities. As research in these areas continues to advance, the importance of this compound is likely to grow further.